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Compound of Interest

Compound Name: 2,6-Dimethyloctane-1,6-diol

Cat. No.: B15477098

Essential Safety and Handling Guide for 2,6-
Dimethyloctane-1,6-diol

Disclaimer: No specific Safety Data Sheet (SDS) for 2,6-Dimethyloctane-1,6-diol was publicly
available at the time of this writing. The following guidance is based on the general properties
of flammable liquids and aliphatic diols. Researchers must consult the specific SDS provided
by the manufacturer before handling this chemical and perform a thorough risk assessment for
their specific experimental conditions.

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2,6-Dimethyloctane-1,6-diol, designed for researchers, scientists, and drug
development professionals.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling 2,6-Dimethyloctane-1,6-diol, a comprehensive approach to personal
protective equipment is crucial to minimize exposure and ensure safety. Vapors from flammable
liquids can be denser than air and accumulate near the floor.[1]

Recommended Personal Protective Equipment:
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e Eye and Face Protection: Chemical-resistant safety goggles or a full-face shield should be
worn to protect against splashes.[2][3] Standard safety glasses do not provide adequate
protection.

o Skin and Body Protection: A flame-resistant lab coat is mandatory. For larger volumes or
tasks with a higher risk of splashing, a chemical-resistant apron or coveralls should be worn.

[2]

o Hand Protection: Use chemical-resistant gloves. The specific type of glove should be
selected based on the manufacturer's SDS, but nitrile or butyl rubber gloves are often
suitable for organic alcohols.[3] Always check the breakthrough time and permeation rate of
the glove material.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1] If engineering controls are insufficient to maintain exposure below
recommended limits, a respirator with an appropriate organic vapor cartridge may be
necessary.[4]

Operational and Handling Plan
Safe handling practices are paramount to prevent ignition of flammable vapors and minimize
chemical exposure.

Procedural Steps for Safe Handling:

e Preparation: Before beginning work, ensure that all necessary PPE is readily available and in
good condition. Locate the nearest fire extinguisher, safety shower, and eyewash station.[1]

» Ventilation: Conduct all operations involving 2,6-Dimethyloctane-1,6-diol in a certified
chemical fume hood to control vapor inhalation.

» Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that all metal containers and equipment are properly grounded and bonded during
transfer operations.[1]

» Dispensing: Use only spark-proof tools and equipment. When transferring the chemical, pour
slowly to minimize splashing and vapor generation.
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e Heating: Avoid open flames. If heating is required, use intrinsically safe heating sources such
as steam baths, heating mantles, or oil baths.

» Spill Management: In the event of a spill, immediately alert personnel in the area. Use a spill
kit with absorbent materials that are compatible with flammable liquids. Do not use
combustible materials like paper towels to absorb the spill.

Storage and Disposal Plan
Proper storage and disposal are critical for laboratory safety and environmental protection.
Storage:

o Store 2,6-Dimethyloctane-1,6-diol in a cool, dry, and well-ventilated area away from
sources of ignition and incompatible materials such as strong oxidizing agents.[1]

o Containers should be kept tightly closed when not in use to prevent the escape of vapors.[2]
» Store in a designated flammable liquids storage cabinet.[1][2]
Disposal:

o 2,6-Dimethyloctane-1,6-diol waste should be collected in a clearly labeled, dedicated waste
container for flammable liquids.[5][6]

¢ Do not dispose of this chemical down the drain.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal. Arrange for
pickup by a licensed chemical waste disposal company.[6]

Quantitative Data Summary

The following table summarizes typical safety-related quantitative data for aliphatic diols and
flammable organic compounds. The exact values for 2,6-Dimethyloctane-1,6-diol may differ
and should be obtained from the manufacturer's SDS.
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Parameter

lllustrative Value

Significance

Flash Point

Likely < 100°C (212°F)

The lowest temperature at
which the liquid can form an
ignitable mixture in air. A lower
flash point indicates a greater

fire hazard.

Boiling Point

Estimated > 200°C (392°F)

The temperature at which the
liquid boils. This affects its
vapor pressure and the rate of

evaporation.

Vapor Density

> 1 (Air = 1)

Vapors are likely heavier than
air and can accumulate in low-
lying areas, creating a fire and

inhalation hazard.[1]

LD50 (Oral, Rat)

> 2000 mg/kg (Estimated)

A measure of acute toxicity.
While many aliphatic diols
have low acute toxicity,
ingestion should always be

avoided.

Safety Workflow Diagram
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Caption: Workflow for safely handling 2,6-Dimethyloctane-1,6-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15477098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

